Cas no 914637-34-6 (5-Tert-butyl-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-Tert-butyl-1,3-oxazole-4-carboxylic acid
• CAS No: 914637-34-6
• MF: C₈H₁₁NO₃
• MW: 169.1778
• MDL: MFCD07376154
• CID: 4659570
• PubChem ID: 22055236
• Update Time: 2025-06-07

5-Tert-butyl-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-1,3-oxazole-4-carboxylic acid
• 5-(tert-Butyl)-1,3-oxazole-4-carboxylic acid
• 5-tert-Butyl-oxazole-4-carboxylic acid
• SBB053175
• Z2418193620
• CH-0708
• SCHEMBL26121047
• MFCD07376154
• 5-(1,1-Dimethylethyl)-4-oxazolecarboxylic acid
• 5-tert-butyl-1,3-oxazole-4-carboxylicacid
• SB39879
• DTXSID001247817
• D93662
• AKOS010901642
• Z838909120
• SY152117
• EN300-151646
• F8882-7386
• 5-(tert-Butyl)oxazole-4-carboxylic Acid
• 914637-34-6
• 5-Tert-butyl-1,3-oxazole-4-carboxylic acid

• MDL： MFCD07376154
• Inchi： 1S/C8H11NO3/c1-8(2,3)6-5(7(10)11)9-4-12-6/h4H,1-3H3,(H,10,11)
• InChI Key： ZCFUUADBHFEUFP-UHFFFAOYSA-N
• SMILES： O1C([H])=NC(C(=O)O[H])=C1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 284.6±28.0 °C at 760 mmHg
• Flash Point: 125.9±24.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Tert-butyl-1,3-oxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 5-Tert-butyl-1,3-oxazole-4-carboxylic acid

Introduction to 5-Tert-butyl-1,3-oxazole-4-carboxylic acid (CAS No. 914637-34-6)

5-Tert-butyl-1,3-oxazole-4-carboxylic acid, identified by the chemical abstracts service number 914637-34-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic carboxylic acid derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a tert-butyl group at the 5-position of the oxazole ring introduces steric hindrance, which can influence its reactivity and interactions with biological targets. This compound represents a valuable scaffold for designing novel molecules with tailored pharmacological properties.

The oxazole core is a prominent motif in natural products and pharmacologically active molecules, known for its ability to engage with various biological systems. The carboxylic acid functionality at the 4-position further enhances the versatility of 5-Tert-butyl-1,3-oxazole-4-carboxylic acid, enabling its incorporation into more complex structures through amide bond formation or other conjugation strategies. This dual functionality makes it an attractive building block for drug discovery initiatives.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-Tert-butyl-1,3-oxazole-4-carboxylic acid and potential biological targets. Studies suggest that the tert-butyl substituent can modulate binding affinities by influencing the conformational landscape of the molecule. This has implications for designing ligands with improved selectivity and reduced off-target effects, which are critical considerations in modern drug development.

In the context of medicinal chemistry, derivatives of oxazole have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif is particularly relevant in targeting enzymes involved in metabolic pathways that are dysregulated in disease states. For instance, modifications to the 5-Tert-butyl-1,3-oxazole-4-carboxylic acid scaffold have been investigated for their potential to inhibit kinases and other enzymes implicated in cancer progression. The steric bulk introduced by the tert-butyl group can serve as a hydrogen bond acceptor or disrupt non-specific interactions, thereby enhancing binding specificity.

The synthesis of 5-Tert-butyl-1,3-oxazole-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Modern synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the production process. These advancements not only improve yield but also reduce waste, aligning with sustainable chemistry principles.

Biological evaluation of 5-Tert-butyl-1,3-oxazole-4-carboxylic acid has revealed promising activities in preclinical models. Initial studies indicate that this compound exhibits inhibitory effects on certain enzymes and receptors, making it a candidate for further development into therapeutic agents. The carboxylic acid moiety allows for facile derivatization into esters or amides, expanding its utility as a prodrug or intermediate in drug synthesis.

The role of computational tools in analyzing the pharmacokinetic properties of 5-Tert-butyl-1,3-oxazole-4-carboxylic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its solubility, metabolic stability, and potential interactions with biological membranes. These data are crucial for optimizing formulations and predicting drug-like characteristics before moving into costly preclinical trials.

Future research directions may focus on exploring analogs of 5-Tert-butyl-1,3-oxazole-4-carboxylic acid that exhibit enhanced potency or reduced toxicity. The integration of machine learning algorithms into virtual screening campaigns could accelerate the identification of novel derivatives with improved pharmacological profiles. Such interdisciplinary approaches are essential for translating basic research findings into tangible therapeutic benefits.

The versatility of 5-Tert-butyl-1,3-oxazole-4-carboxylic acid as a chemical scaffold underscores its importance in pharmaceutical innovation. Its unique structural features offer opportunities for designing molecules that address unmet medical needs across various therapeutic areas. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in medicinal chemistry endeavors.